SJG-136 intermediate-1

• Molecular Formula: C39H44N4O12
• Molecular Weight: 760.8 g/mol
• InChI: InChI=1S/C39H44N4O12/c1-7-10-54-38(48)42-26-18-32(30(50-5)16-24(26)34(44)40-20-22(3)14-28(40)36(42)46)52-12-9-13-53-33-19-27-25(17-31(33)51-6)35(45)41-21-23(4)15-29(41)37(47)43(27)39(49)55-11-8-2/h7-8,16-19,28-29,36-37,46-47H,1-4,9-15,20-21H2,5-6H3/t28-,29-,36-,37-/m0/s1
• InChIKey: TYLQEKOKKBKYJI-MMADVNDSSA-N

SJG-136 Intermediate-1: Core Identity and Specifications

SJG-136 intermediate-1 (CAS 232931-64-5, compound 19) is a fully protected, dimeric pyrrolo[2,1-c][1,4]benzodiazepine (PBD) building block explicitly required for the convergent synthesis of the clinical-stage DNA cross-linking agent SJG-136 (SG2000, NSC 694501) . The intermediate features a C8-O-(propane-1,3-diyl)dioxy-C8' linker joining two PBD monomeric halves, each bearing an Alloc-protected N10 position and a C2-exo methylidene substituent, with a molecular formula of C39H44N4O12 (MW 760.79) . The final compound SJG-136 exhibits an XL50 of 45 nM for pBR322 DNA, defining the potency benchmark that any substitute intermediate must enable .

C2-exo methylidene motif pre-installed for DNA cross-linking PBD dimer synthesis

Fully Alloc-protected N10 positions support convergent assembly without premature imine exposure

C8-O-(propane-1,3-diyl)dioxy-C8' linker joins two PBD halves in a single dimeric building block

• [1] Gregson SJ, Howard PW, Jenkins TC, Kelland LR, Thurston DE. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem. 2001 Mar 1;44(5):737-48. View Source
• [2] MedChemExpress. SJG-136 intermediate-1 (CAS 232931-64-5) product datasheet. Accessed 2026. View Source

Why Generic PBD Building Blocks Cannot Substitute

C2/C2'-exo unsaturation is the key structural determinant that distinguishes SJG-136 from earlier, clinically unsuccessful PBD dimers such as DSB-120 . The synthesis of this motif requires a building block that already incorporates the C2-exo methylidene group, because post-dimerization introduction of exo unsaturation leads to unacceptable side reactions and epimerization at C11 . Substituting a generic, fully saturated PBD intermediate (as used for DSB-120) would irreversibly forfeit the C2-exo unsaturation and thus recapitulate the in vivo inactivity of DSB-120, which failed due to high reactivity with cellular nucleophiles .

C2-exo unsaturation loss

Saturated PBD intermediates (DSB-120 type) lack the C2-exo methylidene, which may compromise DNA cross-linking efficiency and alter cytotoxicity profile.

C11 epimerization risk

Post-dimerization introduction of exo unsaturation can trigger C11 epimerization, potentially reducing diastereomeric purity critical for ADC payload consistency.

In vivo model response divergence

DSB-120 was reported inactive in human tumor xenografts; substituting with saturated intermediates may not support the same in vivo model-response endpoints as SJG-136-derived compounds.

• [1] Mantaj J, Jackson PJ, Rahman KM, Thurston DE. From Anthramycin to Pyrrolobenzodiazepine (PBD)-Containing Antibody–Drug Conjugates (ADCs). Angew Chem Int Ed. 2017;56(2):462-488. View Source
• [2] Gregson SJ, Howard PW, Jenkins TC, Kelland LR, Thurston DE. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem. 2001 Mar 1;44(5):737-48. View Source
• [3] Walton MI, Goddard PM, Kelland LR, Thurston DE, Harrap KR. Preclinical pharmacology and antitumour activity of the novel sequence-selective DNA minor-groove cross-linking agent DSB-120. Cancer Chemother Pharmacol. 1996;38(5):431-8. View Source

Quantified Differentiation Against Closest-Analog Comparators

DNA Interstrand Cross-Linking Potency vs Melphalan

The final product SJG-136, which requires intermediate-1 for its synthesis, is a 440-fold more potent DNA interstrand cross-linker than the clinical nitrogen mustard melphalan . This exceptional potency is directly traceable to the C2-exo methylidene motif pre-installed in intermediate-1, as the fully saturated analogue DSB-120 (lacking this motif) does not achieve comparable cross-linking efficiency .

DNA cross-linking vs melphalan

Reported

SJG-136 XL50 45 nM vs melphalan ~19.8 μM · 440-fold difference

Supports DNA cross-linking endpoint context

pBR322 plasmid assay; class-level inference

Evidence Dimension	DNA interstrand cross-linking efficiency (XL50)
Target Compound Data	SJG-136 XL50 = 45 nM (0.045 μM) for pBR322 DNA
Comparator Or Baseline	Melphalan XL50 ≈ 19.8 μM (calculated from 440-fold difference)
Quantified Difference	SJG-136 is 440-fold more potent than melphalan
Conditions	pBR322 plasmid DNA cross-linking assay; drug:DNA molar ratio and incubation conditions as described in Gregson et al. 2001

Why This Matters

Procurement of intermediates that enable access to sub-100 nM XL50 levels is critical for achieving the picomolar cellular IC50 values required for ADC payload development.

• [1] Gregson SJ, Howard PW, Jenkins TC, Kelland LR, Thurston DE. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem. 2001 Mar 1;44(5):737-48. View Source
• [2] Mantaj J, Jackson PJ, Rahman KM, Thurston DE. From Anthramycin to Pyrrolobenzodiazepine (PBD)-Containing Antibody–Drug Conjugates (ADCs). Angew Chem Int Ed. 2017;56(2):462-488. View Source

Cytotoxic Potency vs DSB-120 in HCT-116 Cells

In a direct head-to-head comparison using HCT-116 human colon carcinoma cells, SJG-136 demonstrated a GI50 of 0.72 nM (SD 0.24), while the C2-unsubstituted analogue DSB-120 exhibited a GI50 of 42 nM (SD 18) . This represents a 58-fold greater potency for the C2-exo unsaturated scaffold that intermediate-1 is designed to construct.

Cytotoxicity vs DSB-120

Head-to-head

SJG-136 GI50 0.72 nM vs DSB-120 GI50 42 nM in HCT-116 cells

Supports cytotoxicity endpoint review

58-fold reported GI50 difference; identical conditions

Evidence Dimension	50% growth inhibition concentration (GI50)
Target Compound Data	SJG-136 GI50 = 0.72 nM (SD 0.24) in HCT-116 cells
Comparator Or Baseline	DSB-120 GI50 = 42 nM (SD 18) in HCT-116 cells
Quantified Difference	58-fold lower GI50 (greater potency) for SJG-136 vs DSB-120
Conditions	HCT-116 colon carcinoma cell line; mean of at least three independent experiments performed in triplicate

Why This Matters

A 58-fold potency delta in the same cell line under identical conditions constitutes a decisive selection criterion: intermediates that enable the C2-exo unsaturated pharmacophore directly enable the cytotoxic potency required for ADC payload candidacy.

• [1] Pérès B, Huchon E, Urbach S, et al. Optimization of the Antitumor Activity of Sequence-specific Pyrrolobenzodiazepine Derivatives Based on their Affinity for ABC Transporters. AAPS J. 2010;12(4):617-627. Table I. View Source

DNA Melting Temperature Shift vs DSB-120

DNA helix stabilization, as measured by ΔTm, reflects the thermodynamic contribution of covalent cross-link formation and minor groove fit. SJG-136 elevates the melting temperature of target duplex DNA by 25.7 °C, compared to only 15.1 °C for DSB-120 under equivalent conditions . This 10.6 °C differential arises from the enhanced minor groove isohelicity conferred by C2-exo unsaturation, a structural feature pre-installed in intermediate-1.

DNA melting shift vs DSB-120

Cross-study comparable

SJG-136 ΔTm 25.7 °C vs DSB-120 ΔTm 15.1 °C · 10.6 °C differential

DNA helix stabilization context

Self-complementary duplex; data to verify

Evidence Dimension	DNA melting temperature shift (ΔTm)
Target Compound Data	SJG-136 ΔTm = 25.7 °C
Comparator Or Baseline	DSB-120 ΔTm = 15.1 °C
Quantified Difference	ΔTm differential = 10.6 °C (SJG-136 provides 70% greater helix stabilization)
Conditions	Self-complementary DNA duplex; conditions as cited in Thurston et al. and Gregson et al.

Why This Matters

A 10.6 °C greater thermal stabilization of the DNA helix is a direct biophysical indicator of superior target engagement, which translates into longer DNA adduct persistence and reduced dissociation rates critical for in vivo efficacy.

• [1] Gregson SJ, Howard PW, Jenkins TC, Kelland LR, Thurston DE. J Med Chem. 2001;44(5):737-48. (DSB-120 ΔTm = 15.1 °C). View Source

In Vivo Antitumor Activity vs DSB-120 in Xenograft Models

The ultimate procurement-relevant differentiator is the translation of in vitro potency to in vivo tumor control. DSB-120 proved inactive in human tumor xenograft models in mice due to high thiol reactivity , whereas SJG-136 produced significant tumor growth delay (≥50% growth inhibition) in 83% of cell lines tested in the NCI hollow fiber assay and demonstrated activity in cisplatin-resistant CH1cisR ovarian xenografts at 0.2 mg/kg, a model in which cisplatin was ineffective . The C2-exo unsaturation built via intermediate-1 was explicitly credited for the reduced electrophilicity toward cellular nucleophiles that enables this in vivo translation .

In vivo antitumor vs DSB-120

Cross-study comparable

SJG-136 >50% growth inhibition in 83% of NCI hollow fiber cell lines; DSB-120 inactive in human tumor xenografts

Supports in vivo model-response interpretation

CH1cisR xenograft, NCI hollow fiber; review required

Evidence Dimension	In vivo antitumor activity in xenograft models
Target Compound Data	SJG-136: >50% growth inhibition in 83% of NCI hollow fiber cell lines; significant growth delay in CH1cisR cisplatin-resistant model at 0.2 mg/kg iv
Comparator Or Baseline	DSB-120: inactive in human tumor xenografts; therapeutic index only 2.6 in ADJ/PC6 murine plasmacytoma
Quantified Difference	SJG-136 demonstrates meaningful in vivo antitumor activity across multiple models; DSB-120 shows no meaningful activity in human tumor xenografts
Conditions	NCI hollow fiber assay (ip/sc); CH1 and CH1cisR ovarian xenografts; ADJ/PC6 murine plasmacytoma; iv administration

Why This Matters

An intermediate that enables a compound with replicated in vivo efficacy across multiple models justifies the procurement investment for programs that require translational validation, whereas intermediates leading to DSB-120-like profiles have documented translational failure.

• [1] Walton MI, Goddard PM, Kelland LR, Thurston DE, Harrap KR. Preclinical pharmacology and antitumour activity of the novel sequence-selective DNA minor-groove cross-linking agent DSB-120. Cancer Chemother Pharmacol. 1996;38(5):431-8. View Source
• [2] Hartley JA, Spanswick VJ, Brooks N, et al. SJG-136 (NSC 694501), a Novel Rationally Designed DNA Minor Groove Interstrand Cross-Linking Agent with Potent and Broad Spectrum Antitumor Activity: Part 1: Cellular Pharmacology, In vitro and Initial In vivo Antitumor Activity. Cancer Res. 2004;64(18):6693-6700. View Source
• [3] Mantaj J, Jackson PJ, Rahman KM, Thurston DE. From Anthramycin to Pyrrolobenzodiazepine (PBD)-Containing Antibody–Drug Conjugates (ADCs). Angew Chem Int Ed. 2017;56(2):462-488. View Source

Procurement-Relevant Application Scenarios

Convergent Synthesis of C2-exo Unsaturated PBD Dimers

SJG-136 intermediate-1 provides the fully protected, C2-exo methylidene-bearing dimer scaffold that requires only N10-Alloc deprotection to expose the reactive imine/carbinolamine moieties essential for DNA cross-linking. This convergent strategy is preferred over linear syntheses that attempt to introduce exo unsaturation post-dimerization, which carry an elevated risk of C11 epimerization and reduced diastereomeric purity, directly impacting batch-to-batch ADC payload consistency .

Fluorinated SJG-136 Analogue Synthesis

The C2-exo unsaturation motif present in intermediate-1 has been shown to synergize with C2-fluoro substitution to produce PBD dimers with ΔTm values exceeding 25 °C relative to unmodified duplex DNA . Procurement of intermediate-1 enables the modular diversification of the C2 position through fluorination chemistry, generating analogue series for structure-activity relationship (SAR) campaigns directed at overcoming resistance mechanisms in ADC programs.

PBD Dimer Linker Length SAR Benchmark

The n=3 propyldioxy linker of SJG-136 (derived from intermediate-1) has been empirically determined as the optimal linker length among C8/C8'-ether-linked C2-exo-unsaturated PBD dimers for both DNA cross-linking efficiency and cytotoxicity . Intermediate-1 thus serves as the benchmark building block against which n=4, n=5, and n=6 linker analogues are quantitatively compared in drug discovery programs seeking to optimize DNA adduct geometry and cellular potency.

cGMP Intermediate Qualification Reference Standard

The molecular formula C39H44N4O12 (MW 760.79) and defined Alloc protecting group strategy of intermediate-1 have been validated in the multi-gram synthesis route of the clinical-stage compound SJG-136 . For organizations scaling PBD dimer synthesis under cGMP, intermediate-1 provides a structurally characterized, quality-control-friendly reference standard for establishing impurity profiles, residual solvent thresholds, and enantiomeric purity acceptance criteria.

Application

Selection Property

Validation Focus

Convergent PBD dimer synthesis

C2-exo methylidene and Alloc protection

Batch-to-batch ADC payload consistency

Fluorinated analogue SAR

C2 modular diversification

Resistance mechanism studies

Linker length SAR benchmark

n=3 propyldioxy linker benchmark

DNA adduct geometry and cellular potency SAR

cGMP intermediate qualification reference

Structurally characterized reference standard

Impurity profile and enantiomeric purity criteria

• [1] Gregson SJ, Howard PW, Jenkins TC, Kelland LR, Thurston DE. Design, synthesis, and evaluation of a novel pyrrolobenzodiazepine DNA-interactive agent with highly efficient cross-linking ability and potent cytotoxicity. J Med Chem. 2001 Mar 1;44(5):737-48. View Source